Cas no 117235-22-0 ((5-Bromo-1H-indol-3-yl)-acetic Acid Methyl Ester)

• Product Name: (5-Bromo-1H-indol-3-yl)-acetic Acid Methyl Ester
• CAS No: 117235-22-0
• MF: C₁₁H₁₀BrNO₂
• MW: 268.106602191925
• MDL: MFCD12963546
• CID: 2101786
• PubChem ID: 49782545
• Update Time: 2025-03-28

(5-Bromo-1H-indol-3-yl)-acetic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• (5-Bromo-1H-indol-3-yl)-acetic acid methyl ester
• 1H-Indole-3-acetic acid,5-bromo-,methyl ester
• Methyl 5-Bromoindole-3-acetate
• methyl 2-(5-bromo-1H-indol-3-yl)acetate
• AKOS024174518
• CS-0377160
• Z1509484229
• SCHEMBL2081979
• SY048037
• (5-Bromo-1H-indol-3-yl)acetic acid methyl ester
• SSWHBDSYYMBTKI-UHFFFAOYSA-N
• Methyl-2-(5-bromo-1H-indol-3-yl)acetate
• DTXSID10678532
• MFCD12963546
• A1-02078
• AC3071
• 117235-22-0
• Methyl (5-bromo-1H-indol-3-yl)acetate
• 1H-Indole-3-acetic acid, 5-bromo-, methyl ester
• DB-060982
• (5-Bromo-1H-indol-3-yl)-acetic Acid Methyl Ester

• MDL： MFCD12963546
• Inchi： 1S/C11H10BrNO2/c1-15-11(14)4-7-6-13-10-3-2-8(12)5-9(7)10/h2-3,5-6,13H,4H2,1H3
• InChI Key： SSWHBDSYYMBTKI-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(=CN2)CC(=O)OC

Computed Properties

• Exact Mass: 266.98900
• Monoisotopic Mass: 266.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 42.1Ų

Experimental Properties

• PSA: 42.09000
• LogP: 2.64590

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indole-3-acetic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives Indole-3-acetic acid derivatives